Cas no 58583-08-7 ((4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride)

• Product Name: (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride
• CAS No: 58583-08-7
• MF: C₅H₁₃ClN₄
• MW: 164.636519193649
• MDL: MFCD09997787
• CID: 2181816
• Update Time: 2025-07-18

(4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-Tetrahydro-1h-[1,3]diazepin-2-yl)-hydrazine hydrochloride
• (4,5,6,7-Tetrahydro-1H-(1,3)diazepin-2-yl)-hydrazine hydrochloride
• C5H12N4.HCl
• CEHKTDUUXGVXJA-UHFFFAOYSA-N
• 8719AH
• 4,5,6,7-tetrahydro-1H-1,3-diazepin-2-ylhydrazine hydrochloride
• (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride

• MDL： MFCD09997787
• Inchi： 1S/C5H12N4.ClH/c6-9-5-7-3-1-2-4-8-5;/h1-4,6H2,(H2,7,8,9);1H
• InChI Key： CEHKTDUUXGVXJA-UHFFFAOYSA-N
• SMILES： Cl.N1C(NN)=NCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 62.4

Additional information on (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride

(4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride (CAS No. 58583-08-7): A Comprehensive Overview

(4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride (CAS No. 58583-08-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazine derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Properties and Structure

(4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride is a white crystalline solid with a molecular formula of C₇H₁₄N₄·HCl and a molecular weight of 190.67 g/mol. The compound features a tetrahydro-[1,3]diazepine ring system fused with a hydrazine moiety. The presence of the hydrazine group imparts significant reactivity and versatility to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The solubility of (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride in water is moderate, and it is also soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in both laboratory-scale experiments and industrial applications.

Synthesis Methods

The synthesis of (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride has been extensively studied and optimized over the years. One of the most common synthetic routes involves the reaction of 4-piperidone with hydrazine hydrate in the presence of an acid catalyst. This method yields high purity product with good yields. Another approach involves the cyclization of an appropriate diamine precursor followed by reduction to form the tetrahydro-[1,3]diazepine ring system.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These green synthetic approaches are increasingly being adopted in both academic and industrial settings.

Biological Applications

(4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride has shown promising biological activities in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurological disorders. Research has demonstrated that this compound can modulate neurotransmitter systems and exhibit neuroprotective effects. For instance, studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that it can inhibit pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest potential applications in the treatment of chronic inflammatory diseases and pain management.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing (4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further clinical trials are planned to assess the efficacy of this compound in treating specific neurological disorders and chronic pain conditions. The development of novel drug delivery systems to enhance its bioavailability and target specific tissues is also an area of active research.

Conclusion

(4,5,6,7-Tetrahydro-1H-[1,3]diazepin-2-yl)-hydrazine hydrochloride (CAS No. 58583-08-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for addressing unmet medical needs in various therapeutic areas.